Cas no 2228867-73-8 (tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate
• CAS No: 2228867-73-8
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 6441039
• PubChem ID: 165706081
• Update Time: 2025-05-20

tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate
• EN300-1898712
• tert-butyl N-[2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propyl]carbamate
• 2228867-73-8

• Inchi： 1S/C15H25N3O3/c1-10-6-11(8-17-13(10)20-5)7-12(16)9-18-14(19)21-15(2,3)4/h6,8,12H,7,9,16H2,1-5H3,(H,18,19)
• InChI Key： FGLBBXIGXNTVCA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=NC(=C(C)C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate

Introduction to tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228867-73-8)

tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate (CAS No. 2228867-73-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate is defined by its tert-butyl carbamate group and the 6-methoxy-5-methylpyridin-3-yl moiety. The tert-butyl carbamate group is known for its ability to protect amino groups during synthesis, making it a valuable intermediate in the preparation of bioactive molecules. The 6-methoxy-5-methylpyridin-3-yl substituent, on the other hand, imparts unique pharmacological properties to the compound, contributing to its potential therapeutic effects.

The synthesis of tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate has been reported in several studies. One common approach involves the reaction of 6-methoxy-5-methylpyridine with an appropriate amino acid derivative, followed by protection with tert-butyl carbamate. This method ensures high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic methodologies have also explored green chemistry principles, aiming to reduce environmental impact while maintaining efficiency.

In terms of biological activity, tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate has shown promising results in various assays. Studies have demonstrated its ability to modulate specific receptors and enzymes involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. Additionally, preliminary data suggest that the compound may have antiproliferative properties against certain cancer cell lines, making it a potential lead for anticancer drug development.

The pharmacokinetic properties of tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate have also been investigated. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. In particular, its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-yl)propylcarbamate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a novel therapeutic agent for various diseases.

In conclusion, tert-butyl N-2-amino-3-(6-methoxy-5-methylpyridin-3-y l)propylcarbamate (CAS No. 2228867-73-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders and cancer make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments.